Cas no 78361-13-4 (5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID)

• Product Name: 5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID
• CAS No: 78361-13-4
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• MDL: MFCD09811062
• CID: 4659003
• Update Time: 2025-06-11

5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyethoxy)-2-nitrobenzoic acid
• 5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID

• MDL： MFCD09811062
• Inchi： 1S/C10H11NO6/c1-16-4-5-17-7-2-3-9(11(14)15)8(6-7)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： KIIRJRFGMLKNOI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCCOC)=CC=C1[N+]([O-])=O

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 441.5±40.0 °C at 760 mmHg
• Flash Point: 220.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID

Research Briefing on 5-(2-METHOXYETHOXY)-2-NITROBENZOIC ACID (CAS: 78361-13-4)

5-(2-Methoxyethoxy)-2-nitrobenzoic acid (CAS: 78361-13-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound has garnered attention due to its unique structural features, including the nitro group and the methoxyethoxy side chain, which contribute to its reactivity and potential interactions with biological targets. Recent publications highlight its role in the development of novel anti-inflammatory and antimicrobial agents. For instance, a 2023 study demonstrated its efficacy as a building block in the synthesis of derivatives with enhanced inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 5-(2-methoxyethoxy)-2-nitrobenzoic acid. A recent paper in the Journal of Medicinal Chemistry (2024) described a green chemistry approach using catalytic hydrogenation, which reduced the environmental impact of its production while maintaining high efficiency. This aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Biological evaluations of this compound have revealed promising results. In vitro studies have shown that its derivatives exhibit moderate to strong activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, molecular docking simulations suggest that the nitrobenzoic acid moiety plays a critical role in binding to bacterial enzymes, offering insights for further structural optimization.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as solubility and bioavailability need to be addressed through formulation strategies or structural modifications. Future research directions may include the exploration of prodrug approaches or nanoparticle-based delivery systems to enhance its therapeutic potential.

In conclusion, 5-(2-methoxyethoxy)-2-nitrobenzoic acid (CAS: 78361-13-4) represents a versatile scaffold in medicinal chemistry, with ongoing research uncovering new opportunities for drug discovery. Its combination of synthetic accessibility and biological activity makes it a valuable candidate for further investigation in the development of next-generation therapeutics.